Cas no 2013537-81-8 (1αH,5αH-Guaia-6-ene-4β,10β-diol)
2013537-81-8 structure
Product Name:1αH,5αH-Guaia-6-ene-4β,10β-diol
CAS No:2013537-81-8
MF:C15H26O2
MW:238.365745067596
CID:3013758
PubChem ID:71773128
Update Time:2025-09-22
1αH,5αH-Guaia-6-ene-4β,10β-diol Chemical and Physical Properties
Names and Identifiers
-
- 1αH,5αH-guaia-6-ene-4β,10β-diol
- 1
- AH,5
- AH-Guaia-6-ene-4
- A,10
- A-diol
- 1|AH,5|AH-Guaia-6-ene-4|A,10|A-diol
- 2013537-81-8
- (+)-Alismoxide
- FT-0688316
- 1alphaH,5alphaH-Guaia-6-ene-4beta,10beta-diol
- E88675
- PD196265
- DA-69523
- MS-23392
- 1-alpha-H,5-alpha H-guaia-6-ene-4beta,10beta-diol
- HY-N5081
- 1??H,5??H-guaia-6-ene-4??,10??-diol
- CS-0032320
- AKOS040763707
- (1S,3aR,4S,8aR)-7-isopropyl-1,4-dimethyl-2,3,3a,5,6,8a-hexahydroazulene-1,4-diol
- (1S,3aR,4S,8aR)-1,4-dimethyl-7-propan-2-yl-2,3,3a,5,6,8a-hexahydroazulene-1,4-diol
- 1αH,5αH-Guaia-6-ene-4β,10β-diol
-
- Inchi: 1S/C15H26O2/c1-10(2)11-5-7-14(3,16)12-6-8-15(4,17)13(12)9-11/h9-10,12-13,16-17H,5-8H2,1-4H3/t12-,13-,14+,15+/m1/s1
- InChI Key: IWQURBSTAIRNAE-KBXIAJHMSA-N
- SMILES: O[C@@]1(C)CC[C@H]2[C@](C)(CCC(C(C)C)=C[C@H]21)O
Computed Properties
- Exact Mass: 238.193280068 g/mol
- Monoisotopic Mass: 238.193280068 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 40.5
- Molecular Weight: 238.37
Experimental Properties
- Density: 1.024±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.13 g/l) (25 º C),
1αH,5αH-Guaia-6-ene-4β,10β-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N5081-5mg |
1αH,5αH-Guaia-6-ene-4β,10β-diol |
2013537-81-8 | ≥96.0% | 5mg |
¥4800 | 2024-04-19 | |
| MedChemExpress | HY-N5081-10mg |
1αH,5αH-Guaia-6-ene-4β,10β-diol |
2013537-81-8 | ≥96.0% | 10mg |
¥8000 | 2024-04-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H67270-10mg |
1αH,5αH-guaia-6-ene-4β,10β-diol |
2013537-81-8 | ,HPLC≥95% | 10mg |
¥3502.0 | 2023-09-07 | |
| TargetMol Chemicals | TN6817-10 mg |
1αH,5αH-guaia-6-ene-4β,10β-diol |
2013537-81-8 | 98% | 10mg |
¥ 2,660 | 2023-07-11 | |
| TargetMol Chemicals | TN6817-1 mL * 10 mM (in DMSO) |
1αH,5αH-guaia-6-ene-4β,10β-diol |
2013537-81-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 1,880 | 2023-07-11 | |
| 1PlusChem | 1P01DDWH-5mg |
1αH,5αH-guaia-6-ene-4β,10β-diol |
2013537-81-8 | ≥96.0% | 5mg |
$743.00 | 2023-12-19 | |
| 1PlusChem | 1P01DDWH-10mg |
1αH,5αH-guaia-6-ene-4β,10β-diol |
2013537-81-8 | ≥96.0% | 10mg |
$1214.00 | 2023-12-19 | |
| A2B Chem LLC | AX03361-5mg |
1αH,5αH-guaia-6-ene-4β,10β-diol |
2013537-81-8 | 98% by HPLC | 5mg |
$340.00 | 2024-04-20 | |
| A2B Chem LLC | AX03361-10mg |
1αH,5αH-guaia-6-ene-4β,10β-diol |
2013537-81-8 | 98% by HPLC | 10mg |
$549.00 | 2024-04-20 | |
| A2B Chem LLC | AX03361-25mg |
1αH,5αH-guaia-6-ene-4β,10β-diol |
2013537-81-8 | 98% by HPLC | 25mg |
$1117.00 | 2024-04-20 |
1αH,5αH-Guaia-6-ene-4β,10β-diol Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
2013537-81-8 (1αH,5αH-Guaia-6-ene-4β,10β-diol) Related Products
- 66107-52-6(Cyclopentanol,1,2-dimethyl-3-(5-methyl-1-methylene-4-hexen-1-yl)-, (1R,2S,3R)-)
- 74559-90-3(6,10-guaiadien-4-ol)
- 1426550-79-9(4beta,10beta-dihydroxy-1beta,5beta-H-guaia-6-en)
- 72646-96-9((+/-)-alismol)
- 68349-52-0((1beta,4alpha,7beta,10alpha)-5-Guaien-11-ol)
- 87701-68-6(Alismoxide)
- 87827-55-2(Lactiflorenol)
- 31946-48-2(Curcumadiol)
- 22451-73-6(Bulnesol (~85%))
- 478036-64-5(Cyclopentanol, 1,2-dimethyl-3-(1-methylethylidene)-, (1R,2R)-rel- (9CI))
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk